Cas no 2877659-12-4 (4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine)

• Product Name: 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine
• CAS No: 2877659-12-4
• MF: C₁₅H₁₉BrClN₃O₂
• MW: 388.687261819839
• CID: 5329618
• PubChem ID: 165433881
• Update Time: 2025-10-10

4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• F6806-7185
• AKOS040881732
• 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine
• 2877659-12-4
• [1-(5-Bromo-3-chloro-2-pyridinyl)-4-piperidinyl]-4-morpholinylmethanone

• Inchi： 1S/C15H19BrClN3O2/c16-12-9-13(17)14(18-10-12)19-3-1-11(2-4-19)15(21)20-5-7-22-8-6-20/h9-11H,1-8H2
• InChI Key： PCIYCLGTJCRRTG-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(Br)C=C2Cl)CC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 387.03492g/mol
• Monoisotopic Mass: 387.03492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.1±50.0 °C(Predicted)
• pka: 4.02±0.39(Predicted)

Additional information on 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine

Introduction to 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine (CAS No. 2877659-12-4)

4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2877659-12-4, represents a class of molecules that are being extensively explored for their potential therapeutic applications. The unique structural features of this compound, particularly the presence of both bromo and chloro substituents on the pyridine ring, as well as the morpholine moiety, make it a promising candidate for further investigation.

The piperidine core is a common pharmacophore in many drugs due to its ability to interact with biological targets in a favorable manner. In this compound, the piperidine ring is linked to a carbonyl group, which further enhances its potential as a scaffold for drug development. The morpholine ring, on the other hand, is known for its ability to improve solubility and bioavailability, making it an attractive feature for pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The structure of 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine embodies this principle, as it combines several pharmacologically relevant moieties into a single molecule. This approach has led to the discovery of several novel compounds with improved pharmacological properties.

In particular, the bromo and chloro substituents on the pyridine ring are known to enhance binding affinity to biological targets. These substituents can participate in various non-covalent interactions, such as hydrogen bonding and van der Waals forces, which are crucial for achieving high binding affinity. Additionally, the piperidine ring can undergo conformational changes that allow it to fit snugly into binding pockets of target proteins.

The morpholine moiety is another key feature of this compound that contributes to its potential therapeutic applications. Morpholine derivatives are known for their ability to modulate various biological pathways, including those involved in inflammation, pain, and neurotransmission. By incorporating a morpholine ring into the structure of 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine, researchers have created a molecule that may exhibit multiple pharmacological effects simultaneously.

Recent studies have shown that compounds with similar structural features to 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine exhibit promising activity against various diseases. For instance, research has indicated that such molecules may have potential applications in the treatment of neurological disorders, cancer, and infectious diseases. These findings are particularly exciting because they suggest that this compound could be developed into a new generation of drugs with improved efficacy and safety profiles.

The synthesis of 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the bromo and chloro-substituted pyridine derivative, followed by its reaction with piperidine to form the piperidine carbonyl intermediate. This intermediate is then coupled with morpholine to yield the final product.

The synthesis of this compound also highlights the importance of green chemistry principles in modern drug development. Researchers have been exploring various synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods have been employed to improve efficiency and reduce the use of hazardous reagents.

In addition to its potential therapeutic applications, 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine has also been studied for its chemical properties. Researchers have been investigating its reactivity under various conditions to better understand how it interacts with other molecules. This information is crucial for designing more effective synthetic strategies and for predicting its behavior in biological systems.

The development of new drugs is often a lengthy and complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine offer hope for faster drug discovery by providing starting points for further optimization. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify derivatives with improved properties.

In conclusion, 4-[1-(5-bromo-3-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine (CAS No. 2877659-12-4) is a promising compound with significant potential in pharmaceutical research. Its unique structure combines several pharmacologically relevant moieties that make it an attractive candidate for further investigation. As research in this area continues to advance, we can expect more discoveries like this one that will contribute to the development of new treatments for various diseases.